Cas no 1805377-31-4 (4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide)

4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide structure
1805377-31-4 structure
Product Name:4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide
CAS No:1805377-31-4
MF:C7H5F2N3O3S
MW:249.194706678391
CID:4874417
Update Time:2025-07-19

4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide
    • Inchi: 1S/C7H5F2N3O3S/c8-6(9)5-3(2-10)1-4(12-7(5)13)16(11,14)15/h1,6H,(H,12,13)(H2,11,14,15)
    • InChI Key: QUBUJGNGMIINHY-UHFFFAOYSA-N
    • SMILES: S(C1=CC(C#N)=C(C(F)F)C(N1)=O)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 547
  • XLogP3: -1
  • Topological Polar Surface Area: 121

4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029044301-1g
4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide
1805377-31-4 97%
1g
$1,579.40 2022-04-01

Additional information on 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide

4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide (CAS No. 1805377-31-4): An Overview

4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide (CAS No. 1805377-31-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and autoimmune diseases.

The molecular structure of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide is composed of a pyridine ring with a cyano group, a difluoromethyl group, a hydroxyl group, and a sulfonamide moiety. These functional groups contribute to the compound's pharmacological properties, making it an attractive candidate for drug development. The cyano group enhances the compound's metabolic stability, while the difluoromethyl group provides additional lipophilicity and bioavailability. The hydroxyl group and sulfonamide moiety are crucial for its biological activity and target specificity.

Recent studies have highlighted the anti-inflammatory properties of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide. In vitro assays have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. Additionally, it has shown potent anti-inflammatory effects in animal models of inflammatory diseases, including rheumatoid arthritis and colitis. These findings suggest that 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide could be a valuable therapeutic agent for managing chronic inflammatory conditions.

The mechanism of action of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide is not yet fully understood, but preliminary research indicates that it may target multiple signaling pathways involved in inflammation. One potential mechanism is the inhibition of nuclear factor-kappa B (NF-κB) activation, a key regulator of inflammatory responses. By modulating NF-κB activity, this compound can reduce the expression of pro-inflammatory genes and alleviate inflammation. Another possible mechanism involves the modulation of immune cell function through interactions with specific receptors or enzymes.

In addition to its anti-inflammatory properties, 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide has also shown promise in preclinical studies for its potential antitumor effects. Research has indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in xenograft models. The exact mechanisms underlying these antitumor activities are still under investigation, but they may involve the modulation of cell cycle progression and the induction of oxidative stress in cancer cells.

The safety profile of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide is another critical aspect being evaluated in ongoing studies. Preliminary toxicology assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully characterize its safety profile and to determine appropriate dosing regimens for clinical use.

The development of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide as a therapeutic agent is currently at an early stage, but the results from preclinical studies are highly encouraging. Ongoing clinical trials are expected to provide more detailed insights into its efficacy and safety in human subjects. If these trials yield positive outcomes, this compound could potentially become a valuable addition to the arsenal of drugs used to treat inflammatory and autoimmune diseases.

In conclusion, 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-sulfonamide (CAS No. 1805377-31-4) represents a promising candidate for drug development due to its unique structural features and multifaceted biological activities. Its potential as an anti-inflammatory and antitumor agent makes it an exciting area of research in medicinal chemistry and pharmaceutical science. Continued investigation into its mechanisms of action and clinical applications will be essential for realizing its full therapeutic potential.

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